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Compound of Interest

Compound Name: Kazinol B

Cat. No.: B1673357

For Immediate Release

This guide provides a comprehensive comparison of the biological activities of Kazinol B
against other prominent prenylated flavonoids: Isobavachalcone, Xanthohumol, and Icaritin.
Designed for researchers, scientists, and drug development professionals, this document
summarizes key experimental data, details relevant methodologies, and visualizes associated
signaling pathways to facilitate informed decisions in research and development.

Quantitative Comparison of Biological Activities

The following tables summarize the cytotoxic, anti-inflammatory, and antioxidant activities of
Kazinol B, Isobavachalcone, Xanthohumol, and Icaritin based on available experimental data.

Table 1: Cytotoxicity (IC50 values in pM)
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. ) Isobavachalco o
Cell Line Kazinol B Xanthohumol lcaritin
ne

Breast Cancer

MCF7 No specific data 10-50[1] 14.9 - 23.41]2]

MDA-MB-231 - 5.97[3] 6.7[4] -

Colon Cancer

HCT116 - >75[5]

SW480 - ~50[5]

40-16 - - 2.6 - 4.1[4] -

HCT-15 - - 3.6[4] -

Hepatocellular

Carcinoma

HepG2 - - 108[6] -

Hep3B - - 166[6] -

Urothelial Cancer

UMUC-3 - - - 15.71 (48h)[7]

T24 - - - 19.55 (48h)[7]

MB49 (murine)

9.32 (48h)[7]

Ovarian Cancer

A2780s - - - 14.9 - 23.41[2]

A2780cp
(cisplatin- - - - -

resistant)

Glioblastoma

A-172 - - 12.3 £ 6.4[8] -

Other
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HT29/Dx

(Doxorubicin- ) Non-toxic up to

. 40 pM[5]
resistant colon)

MDCK - 26.6 + 3.4[5]

Note: IC50 values can vary depending on the specific experimental conditions, such as

incubation time and assay method.

ble 2: Anti-infl | Antioxid

Isobavachalco

Activity Kazinol B Xanthohumol Icaritin
ne
Reduces iNOS IC50=21.34 + o Inhibits NF-kB
) o ) Inhibits COX-1
NO Production protein in LPS- 2.52 uM in LPS- pathway, a key
S . i and COX-2
Inhibition activated stimulated RAW o regulator of
activity.[11] ) ]
macrophages.[9] 264.7 cells.[10] inflammation.[12]
Suppresses ROS Scavenges

) production in
ROS Scavenging ] -
H/R-induced

hepatocytes.[13]

hydroxyl and
peroxyl radicals.
[11]

) FSC50 = 8.53
DPPH Radical
) pg/mL (extract). - - -
Scavenging
[12]
o Enhances GSH-
Other Antioxidant
Px and SOD - - -
Effects o
activity.[14]

Key Signaling Pathways

The following diagrams illustrate the key signaling pathways modulated by each flavonoid.
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Figure 1: Kazinol B signaling pathways.
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Figure 2: Isobavachalcone signaling pathway.
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Figure 3: Xanthohumol signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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